Cas no 16669-01-5 ((8r,9s,13s,14s,17s)-13-methylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,2'-oxirane]-3-ol)

(8r,9s,13s,14s,17s)-13-methylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,2'-oxirane]-3-ol structure
16669-01-5 structure
Product Name:(8r,9s,13s,14s,17s)-13-methylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,2'-oxirane]-3-ol
CAS No:16669-01-5
MF:C19H24O2
MW:284.392665863037
CID:904962
PubChem ID:259690
Update Time:2025-04-19

(8r,9s,13s,14s,17s)-13-methylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,2'-oxirane]-3-ol Chemical and Physical Properties

Names and Identifiers

    • (8r,9s,13s,14s,17s)-13-methylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,2'-oxirane]-3-ol
    • (8R,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydrospiro(cyclopenta[a]phenanthrene-17,2'-oxirane)
    • (8r,9s,13s,14s,17s)-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydrospiro[cyclopenta[a]phenanthrene-17,2'-oxiran]-3-ol
    • AC1L61MD
    • AG-K-04548
    • AR-1A7253
    • CTK4D2415
    • KST-1A1915
    • NSC89841
    • NSC-89841
    • SCHEMBL7778465
    • DTXSID10293486
    • 16669-01-5
    • Inchi: 1S/C19H24O2/c1-18-8-6-15-14-5-3-13(20)10-12(14)2-4-16(15)17(18)7-9-19(18)11-21-19/h3,5,10,15-17,20H,2,4,6-9,11H2,1H3/t15-,16-,17+,18+,19-/m1/s1
    • InChI Key: PJSPSVNEDZUBIG-ZSXDVEMLSA-N
    • SMILES: O1C[C@]21CC[C@H]1[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@]21C)O

Computed Properties

  • Exact Mass: 284.17772
  • Monoisotopic Mass: 284.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: 450°C at 760 mmHg
  • Flash Point: 206.6°C
  • Refractive Index: 1.62
  • PSA: 32.76
  • LogP: 4.01730
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